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Compound of Interest

Compound Name:
Methyl 3-

aminocyclohexanecarboxylate

CAS No.: 87091-29-0

Cat. No.: B3194860

Get Quote

Executive Summary & Immediate Action Card
Methyl 3-aminocyclohexanecarboxylate (and its hydrochloride salt) is a bifunctional building

block used frequently in peptide mimetics and drug discovery. It presents specific hazards

related to its amine functionality (basicity/irritation) and ester group (hydrolysis sensitivity).

Critical Hazard Profile:

GHS Signal Word:WARNING

Primary Hazards: Skin Irritation (H315), Serious Eye Irritation (H319), Specific Target Organ

Toxicity - Respiratory (H335).

Physical State: Typically supplied as a white to off-white solid (Hydrochloride salt) or a

viscous oil (Free base).

Storage: Hygroscopic. Store at 2–8°C (or room temperature if desiccated) under inert

atmosphere (Argon/Nitrogen).
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Chemical Identification & Physical Properties[1][2]
Understanding the specific form you are handling is vital for PPE selection. The hydrochloride

salt is a dust hazard; the free base is a contact/vapor hazard.

Property Data Notes

Chemical Name
Methyl 3-

aminocyclohexanecarboxylate

CAS Number (Generic) 62456-15-9 Free Base

CAS Number (HCl Salt)
712313-64-9 (trans), 1821656-

07-8 (1R,3R)

Most common commercial

form

Molecular Formula

C₈H₁₅NO₂ (Free Base) /

C₈H₁₅NO₂[1][2][3][4][5][6]

[7]·HCl

Molecular Weight
157.21 g/mol (Free Base) /

193.67 g/mol (HCl)

Solubility
Soluble in Water, Methanol,

DMSO
Hydrolyzes in water over time

pKa ~10.5 (Amine) Basic character (Free base)

Risk Assessment & Hazard Mechanism
The Amine-Ester Dual Hazard[1]

Amine Functionality: The primary amino group (-NH₂) is basic. In free base form, it can

cause chemical burns or severe dermatitis. In salt form, it acts as a respiratory irritant if dust

is inhaled.

Ester Functionality: The methyl ester (-COOMe) is susceptible to hydrolysis. Contact with

moisture releases methanol and the corresponding amino acid. While not immediately

dangerous, this degrades the reagent and alters stoichiometry.

Route of Exposure Analysis[1]
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Inhalation: High risk during weighing of the HCl salt (fine dust). Causes coughing and upper

respiratory tract irritation.

Skin Contact: Moderate risk. The free base penetrates skin more easily than the salt.

Eye Contact: High risk. Solid particles or liquid splashes can cause mechanical damage and

chemical irritation (conjunctivitis).

Personal Protective Equipment (PPE) Matrix
This protocol moves beyond "standard PPE" to specific barrier materials based on permeation

resistance.

PPE Selection Logic Flowchart

Identify Chemical Form

Solid (HCl Salt) Liquid (Free Base)

Respiratory: N95 or P100
(Particulate Filter)

Dust Hazard

Gloves: Nitrile (Double)
Min Thickness: 0.11mm

Incidental Contact

Eye: Safety Glasses w/ Side Shields
(Standard Handling)

Respiratory: Half-mask w/
Organic Vapor Cartridge (OV)

Vapor/Aerosol

Gloves: Laminate (Silver Shield)
or Thick Nitrile (>0.2mm)

High Permeation Risk

Eye: Chemical Splash Goggles
(If pouring/high dust)

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on the physical state of the reagent.

Detailed PPE Specifications
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Component Recommendation Technical Justification

Hand Protection
Double Nitrile (0.11mm +

0.11mm)

Why: Amines can permeate

thin nitrile. Double gloving

provides a "color indicator"

effect (if outer glove rips) and

increases breakthrough time.

Avoid: Latex (poor resistance

to organic amines).

Eye Protection

Chemical Splash Goggles

(Liquid) / Safety Glasses

(Solid)

Why: The HCl salt is a fine

powder; air currents can carry

it behind standard glasses.

Goggles are mandatory if

handling the liquid free base to

prevent corneal injury.

Respiratory N95 / P100 Mask

Why: Use when weighing

>500mg outside a fume hood.

The salt is an irritant to

mucous membranes.

Body Protection Lab Coat (Cotton/Poly blend)

Why: Standard protection.

Ensure sleeves are tucked into

gloves (taped if necessary for

high-volume handling).

Operational Protocols: Handling & Synthesis
Weighing and Transfer (Solid HCl Salt)
The hydrochloride salt is prone to static charge, which causes "fly-away" powder.

Static Control: Use an antistatic gun or ionizing blower inside the balance enclosure.

Containment: Weigh inside a chemical fume hood. If the balance is outside, use a secondary

containment tray and wear an N95 mask.
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Transfer: Use a wide-mouth funnel. Do not pour directly from the reagent bottle; use a

spatula to prevent dust clouds.

Reaction Setup (Free Base Generation)
Researchers often convert the stable HCl salt to the free base in situ.

Protocol: Suspend HCl salt in solvent (e.g., DCM or DMF). Add organic base (TEA or DIPEA)

at 0°C.

Safety Note: This reaction is exothermic. The release of the free amine increases the

volatility and odor. Perform strictly in a fume hood.

Storage Logistics[1]
Hygroscopic Nature: The ester bond hydrolyzes in moist air.

Best Practice: Store the bottle inside a secondary jar containing desiccant packets (Silica gel

or Drierite). Wrap the cap with Parafilm.

Temperature: 2–8°C is optimal for long-term stability.

Emergency Response & Spill Management
Spill Response Workflow

1. Alert & Isolate
(Evacuate immediate area)

2. Assess State
(Solid vs Liquid)

Solid Spill:
Cover with wet paper towel
to prevent dust -> Scoop

Liquid Spill:
Absorb with Vermiculite

or Chem-Pad

3. Clean Surface
Wash with weak acid (Vinegar)

then soap/water

4. Disposal
Seal in bag -> Haz Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response mechanism.

First Aid Measures
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Eye Contact: Rinse immediately with water for 15 minutes.[6] Do not rub. The HCl salt is

abrasive and acidic.

Skin Contact: Wash with soap and water.[7][8] If free base contacts skin, use a polyethylene

glycol (PEG) based cleanser if available, then water.

Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (potential

sensitization).

Disposal & Environmental Compliance
Do not dispose of amino esters down the drain. They are organic contaminants and potential

marine pollutants.

Waste Stream Description Protocol

Solid Waste
Contaminated gloves, paper

towels, weighing boats.

Double-bag in clear

polyethylene bags. Label as

"Solid Chemical Waste -

Toxic/Irritant".

Liquid Waste
Reaction mixtures, mother

liquors.

Segregate into "Non-

Halogenated Organic" or

"Halogenated" (if DCM used).

Do not mix with oxidizers

(Nitric acid, Peroxides) as

amines can form explosive N-

oxides or nitro compounds.

Aquatic Toxicity
Acute toxicity to

fish/invertebrates.

Zero discharge policy.[9] All

rinsate from glassware

cleaning must be collected in

the waste carboy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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